Cas no 85691-54-9 (Methyl 4-(4-pyridinyl)butanoate)

Methyl 4-(4-pyridinyl)butanoate structure
85691-54-9 structure
Product Name:Methyl 4-(4-pyridinyl)butanoate
CAS No:85691-54-9
MF:C10H13NO2
MW:179.215722799301
CID:1840934
PubChem ID:12114953
Update Time:2025-04-21

Methyl 4-(4-pyridinyl)butanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(4-pyridinyl)butanoate
    • methyl 4-(pyridin-4-yl)butanoate
    • BB 0222656
    • AG-E-90065
    • 4-(3-Methoxycarbonyl-phenyl)-Benzaldehyde
    • CTK4G0889
    • methyl 4-(pyrid-4-yl)butyrate
    • AC1NP07J
    • 4-pyridin-4-yl-butyric acid methyl ester
    • 4'-FORMYL-BIPHENYL-3-CARBOXYLIC ACID METHYL ESTER
    • 4-[3-(Methoxycarbonyl)phenyl]benzaldehyde
    • pyridin4ylmethyl-propionic acid methyl ester
    • methyl 4-(Pyridin-4-yl)butyrate
    • methyl 4-(4-pyridyl)butanoate
    • 4-(3-methoxycarbonylpropyl)pyridine
    • CS-0117068
    • 85691-54-9
    • Methyl 4-pyridin-4-ylbutanoate
    • DA-02201
    • AKOS000365756
    • SCHEMBL6641533
    • NRICZFYMOLLBHO-UHFFFAOYSA-N
    • ALBB-036680
    • Inchi: 1S/C10H13NO2/c1-13-10(12)4-2-3-9-5-7-11-8-6-9/h5-8H,2-4H2,1H3
    • InChI Key: NRICZFYMOLLBHO-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCC1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 39.2Ų
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